Cas no 1805312-45-1 (Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate)

Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate is a fluorinated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its trifluoromethoxy and trifluoromethyl substituents enhance its electron-withdrawing properties, which can be advantageous in the development of pharmaceuticals, agrochemicals, and specialty materials. The ester functionality provides further synthetic flexibility for derivatization. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and other transformations where selective functionalization is required. Its structural features contribute to improved metabolic stability and lipophilicity in target molecules, making it valuable for medicinal chemistry applications. Proper handling is essential due to the reactivity of the chloromethyl group.

Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate structure

1805312-45-1 structure

Product Name:Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

CAS No:1805312-45-1

MF:C₁₁H₈ClF₆NO₃

MW:351.629543304443

CID:4846783

Update Time:2025-05-23

Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate
- Inchi： 1S/C11H8ClF6NO3/c1-21-7(20)3-6-2-5(4-12)8(22-11(16,17)18)9(19-6)10(13,14)15/h2H,3-4H2,1H3
- InChI Key： DPVUIHPDZXPXTA-UHFFFAOYSA-N
- SMILES： ClCC1=CC(CC(=O)OC)=NC(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 389
XLogP3: 3.2
Topological Polar Surface Area: 48.4

Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029077734-1g	Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate	1805312-45-1	97%	1g	$1,534.70	2022-04-01

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Additional information on Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805312-45-1): A Comprehensive Overview

Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1805312-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including chloromethyl, trifluoromethoxy, and trifluoromethyl substituents, endows this molecule with unique chemical properties and broad therapeutic applications.

The structural features of Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate make it an intriguing candidate for further exploration in drug discovery and development. The chloromethyl group, for instance, is known to participate in various chemical reactions, including nucleophilic addition and substitution reactions, which are pivotal in the synthesis of complex organic molecules. This reactivity allows for the facile introduction of additional functional groups, thereby expanding the compound's synthetic utility.

In contrast, the trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects that can significantly influence the electronic properties of the molecule. These groups are particularly valuable in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of these substituents has been shown to enhance the pharmacokinetic profiles of drug candidates, making them more suitable for therapeutic use.

The pyridine core itself is a well-documented scaffold in medicinal chemistry, with numerous examples demonstrating its efficacy in treating a wide range of diseases. Pyridine derivatives have been explored for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in Methyl 4-(chloromethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate may contribute to its unique biological activity profile, making it a promising candidate for further investigation.